Cas no 802616-29-1 (2-Propynamide,N-2-thiazolyl-)

• Product Name: 2-Propynamide,N-2-thiazolyl-
• CAS No: 802616-29-1
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 713841
• Update Time: 2024-02-04

2-Propynamide,N-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propynamide,N-2-thiazolyl-
• Propiolamide, N-2-thiazolyl- (8CI)
• Propiolamide, N-2-thiazolyl- (8CI)
• 2-Propynamide, N-2-thiazolyl-

• Inchi： 1S/C6H4N2OS/c1-2-5(9)8-6-7-3-4-10-6/h1,3-4H,(H,7,8,9)
• InChI Key： BRBZYTOTEYMYFV-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C#C

Computed Properties

• Exact Mass: 152.004
• Monoisotopic Mass: 152.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.2A^2

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• pka: 5.11±0.70(Predicted)